4-(1-Naphthyl)piperidine hydrochloride

• IUPAC Name: 4-naphthalen-1-ylpiperidine;hydrochloride
• InChI: InChI=1S/C15H17N.ClH/c1-2-6-14-12(4-1)5-3-7-15(14)13-8-10-16-11-9-13;/h1-7,13,16H,8-11H2;1H
• InChI Key: AKZUGYSBJHJDHA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CC=CC3=CC=CC=C32.Cl
• Molecular Formula: C15H18ClN
• DSSTOX Substance ID: DTXSID60592395
• Molecular Weight: 247.76 g/mol
• CAS RN: 314083-21-1

Description

4-(1-Naphthyl)piperidine hydrochloride is a chemical compound with the molecular formula C15H18ClN. It is a derivative of piperidine, a six-membered ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

The synthesis of piperidine derivatives, including 4-(1-Naphthyl)piperidine hydrochloride, often involves intra- and intermolecular reactions. A series of 2,6-diaryl-3-methyl-4-piperidones were synthesized by Mannich reaction (condensation) of ethyl methyl ketone, benzaldehyde, substituted aromatic aldehydes, and ammonium acetate.

Molecular Structure Analysis

The molecular structure of 4-(1-Naphthyl)piperidine hydrochloride consists of a piperidine ring attached to a naphthyl group. The average mass of the molecule is 247.763 Da, and the mono-isotopic mass is 247.112778 Da.

Scientific Research Applications

Chemical Properties

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Role in Drug Discovery

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Anticancer Applications

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Antimicrobial Applications

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Analgesic and Anti-inflammatory Applications

. This suggests that “4-(1-Naphthyl)piperidine hydrochloride” could potentially be used in pain management and inflammation reduction.

Antipsychotic Applications

. This opens up the possibility for “4-(1-Naphthyl)piperidine hydrochloride” to be used in the treatment of psychiatric disorders.

Mechanism of Action

Target of Action

It is structurally related to piperazine, which is known to act as a gaba receptor agonist .

Mode of Action

Based on its structural similarity to piperazine, it may interact with its targets by mimicking the action of gaba, a neurotransmitter, thereby causing an influx of chloride ions into the neuron and leading to hyperpolarization . This results in a decrease in neuronal excitability.

Biochemical Pathways

Piperazine, a structurally related compound, is known to affect the gabaergic system . This suggests that 4-(1-Naphthyl)piperidine hydrochloride may also influence this pathway, leading to downstream effects such as decreased neuronal excitability.

Result of Action

Based on its structural similarity to piperazine, it may lead to decreased neuronal excitability due to its potential action on the gabaergic system .

Safety and Hazards

The safety data sheet for piperidine indicates that it is a flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. More than 7000 piperidine-related papers were published during the last five years, indicating the significant interest in this field. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 4-(1-Naphthyl)piperidine hydrochloride, is an important task of modern organic chemistry.

Synthesis routes and methods

Procedure details

A solution of 4-(1-naphthyl)-1-(2,2,2-trichloroethoxycarbonyl)piperidine (0.85 g, 2.2 mmol) and a powdered zinc (0.80 g, 1.2 mmol) in acetic acid (22 mL) was stirred at room temperature overnight. After filtrating the reaction mixture through Celite, the filtrate was concentrated, and a saturated aqueous sodium hydrogencarbonate was then added to pH of 10, and the resulting mixture was extracted with chloroform. After drying over anhydrous sodium sulfate, the chloroform layer was concentrated, and the resulting crude product was purified by column chromatography on a silica gel (silica gel NH-DM 1020 produced by Fuji Silysia Chemical Ltd., eluent; chloroform) to afford a free form of the title compound (0.4 g) as a pale yellow oil. After adding hydrochloric acid/methanol, a solution of the free form (0.4 g) in methanol was cooled to afford the title compound (0.36 g, yield: 66%) as white crystals.